10.1039/C4CC08920K | Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex†

Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex†

Chemical Communications Pub Date: 2015-02-04 DOI: 10.1039/C4CC08920K

Abstract

We report the first example of a general, exhaustive Pd-mediated cross-coupling of polychloroarenes in the presence of a deficit of nucleophiles, mediated by the highly active PEPPSI-IPent catalyst. Our results indicate that this catalyst system may be applicable to the pseudo-living polymerisation of chloroarene monomers.

Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex†

Share View Original Text

Recommended Literature

[1] High-performance extraction of alkaloids using aqueous two-phase systems with ionic liquids† Mara G. Freire,Catarina M. S. S. Neves,Isabel M. Marrucho,José N. Canongia Lopes,Luís Paulo N. Rebelo,João A. P. CoutinhoGreen Chem., 2010,12, 1715-1718 10.1039/C0GC00179A
[2] Improved photoelectrochemical performance of Ti-doped α-Fe2O3 thin films by surface modification with fluoride† Yong-Sheng Hu,Alan Kleiman-Shwarsctein,Eric W. McFarlandChem. Commun., 2009, 2652-2654 10.1039/B901135H
[3] Capabilities of fast protein liquid chromatography coupled to a double focusing inductively coupled plasma mass spectrometer for trace metal speciation in human serum J. Anal. At. Spectrom., 1999,14, 947-951 10.1039/A809026B
[4] Solvent screening for a hard-to-dissolve molecular crystal A. Maiti,P. F. Pagoria,A. E. Gash,T. Y. Han,C. A. Orme,R. H. Gee,L. E. FriedPhys. Chem. Chem. Phys., 2008,10, 5050-5056 10.1039/B805169K
[5] Cleavage and hydrodeoxygenation (HDO) of C–O bonds relevant to lignin conversion using Pd/Zn synergistic catalysis† Chem. Sci., 2013,4, 806-813 10.1039/C2SC21657D
[6] Inside back cover J. Mater. Chem. A, 2016,4, 1127-1127 10.1039/C6TA90012G
[7] Synthesis and characterization of micrometre-sized, polypyrrole-coated polystyrene latexes J. Mater. Chem., 1997,7, 1339-1347 10.1039/A700237H
[8] Facile synthesis of highly disperse Ni–Co nanoparticles over mesoporous silica for enhanced methane dry reforming† Subhasis Das,Manideepa Sengupta,Arijit Bag,Mumtaj Shah,Ankur BordoloiNanoscale, 2018,10, 6409-6425 10.1039/C7NR09625A
[9] Organizing multivalency in carbohydrate recognition Christian Müller,Guillaume Despras,Thisbe K. LindhorstChem. Soc. Rev., 2016,45, 3275-3302 10.1039/C6CS00165C
[10] Front cover Polym. Chem., 2020,11, 5551-5552 10.1039/D0PY90143A

Journal Name：Chemical Communications

Research Products

Squalane-d62

CAS no.: 16514-83-3
D-Phenylalanine, b-phenyl-N-[(phenylmethoxy)carbonyl]-

CAS no.: 149597-95-5
5-Bromo-2-chloroanisole

CAS no.: 16817-43-9
[1,1'-Biphenyl]-2-ol,3-bromo-2'-methoxy-

CAS no.: 141778-86-1
2-Imidazol-1-yl-benzaldehyde

CAS no.: 151055-86-6
3-(propan-2-yloxy)propanenitrile

CAS no.: 110-47-4
Xanthosine5'-(tetrahydrogen triphosphate), trisodium salt (9CI)

CAS no.: 105931-36-0
quinoline-3-boronic acid pinacol ester

CAS no.: 171364-85-5
(+/-)13-HODE cholesteryl ester

CAS no.: 167354-91-8
Cyanoacetyl Chloride

CAS no.: 16130-58-8